Cas no 2138053-99-1 (1-bromo-2-(2-bromo-1-cyclopropoxyethyl)benzene)

• Product Name: 1-bromo-2-(2-bromo-1-cyclopropoxyethyl)benzene
• CAS No: 2138053-99-1
• MF: C₁₁H₁₂Br₂O
• MW: 320.02038192749
• CID: 6271935
• PubChem ID: 165873839
• Update Time: 2025-07-19

1-bromo-2-(2-bromo-1-cyclopropoxyethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(2-bromo-1-cyclopropoxyethyl)benzene
• 2138053-99-1
• EN300-1136968

• Inchi： 1S/C11H12Br2O/c12-7-11(14-8-5-6-8)9-3-1-2-4-10(9)13/h1-4,8,11H,5-7H2
• InChI Key： HLCHCGUDZUXXML-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1Br)OC1CC1

Computed Properties

• Exact Mass: 319.92344g/mol
• Monoisotopic Mass: 317.92549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-(2-bromo-1-cyclopropoxyethyl)benzene

Introduction to 1-Bromo-2-(2-Bromo-1-Cyclopropoxyethyl)benzene (CAS No. 2138053-99-1)

1-Bromo-2-(2-Bromo-1-cyclopropoxyethyl)benzene, with the CAS number 2138053-99-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its brominated benzene ring and a cyclopropoxyethyl substituent, which endow it with a range of interesting chemical properties.

The molecular formula of 1-bromo-2-(2-bromo-1-cyclopropoxyethyl)benzene is C₁₀H₁₃Br₂O, and its molecular weight is approximately 267.03 g/mol. The compound's structure consists of a benzene ring substituted with a bromine atom at the 1-position and a 2-bromo-1-cyclopropoxyethyl group at the 2-position. The presence of multiple bromine atoms and the cyclopropoxy group contributes to its reactivity and potential for functionalization.

In the context of pharmaceutical research, 1-bromo-2-(2-bromo-1-cyclopropoxyethyl)benzene has been explored as a potential intermediate in the synthesis of novel drugs. Its brominated functionalities can be readily modified through various chemical reactions, such as nucleophilic substitution and elimination, to generate a wide array of derivatives. These derivatives may exhibit diverse biological activities, making them valuable candidates for drug discovery programs.

Recent studies have highlighted the importance of brominated compounds in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the synthesis and biological evaluation of a series of brominated derivatives derived from 1-bromo-2-(2-bromo-1-cyclopropoxyethyl)benzene. The researchers found that these derivatives exhibited potent anti-inflammatory and anti-cancer properties, suggesting their potential as lead compounds for further drug development.

Beyond pharmaceutical applications, 1-bromo-2-(2-bromo-1-cyclopropoxyethyl)benzene has also found use in materials science. The compound's unique structure makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a building block in the preparation of novel polymers with enhanced mechanical strength and thermal stability. These polymers have shown promise in applications such as coatings, adhesives, and electronic devices.

The synthetic versatility of 1-bromo-2-(2-bromo-1-cyclopropoxyethyl)benzene is another key factor contributing to its significance in chemical research. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. One common method involves the bromination of a substituted benzene followed by the introduction of the cyclopropoxyethyl group through a series of well-established reactions. These synthetic strategies not only ensure high yields but also allow for easy modification to produce structurally diverse derivatives.

In terms of safety and handling, it is important to note that while 1-bromo-2-(2-bromo-1-cyclopropoxyethyl)benzene is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, appropriate ventilation should be used to minimize exposure to vapors.

The environmental impact of 1-bromo-2-(2-bromo-1-cyclopropoxyethyl)benzene is another area of ongoing research. While no significant environmental concerns have been reported to date, it is crucial to conduct thorough environmental risk assessments before large-scale production and use. This includes evaluating its biodegradability, toxicity to aquatic organisms, and potential for bioaccumulation.

In conclusion, 1-bromo-2-(2-bromo-1-cyclopropoxyethyl)benzene (CAS No. 2138053-99-1) is a versatile organic compound with promising applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and properties, this compound is likely to play an increasingly important role in various scientific fields.